Cas no 2214020-57-0 (2-Amino-4-cyclopropylpyrimidine-5-carbonitrile)

• Product Name: 2-Amino-4-cyclopropylpyrimidine-5-carbonitrile
• CAS No: 2214020-57-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 6149225
• PubChem ID: 100294309
• Update Time: 2025-05-19

2-Amino-4-cyclopropylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2214020-57-0
• EN300-37476744
• 2-amino-4-cyclopropylpyrimidine-5-carbonitrile
• 2-Amino-4-cyclopropylpyrimidine-5-carbonitrile

• Inchi： 1S/C8H8N4/c9-3-6-4-11-8(10)12-7(6)5-1-2-5/h4-5H,1-2H2,(H2,10,11,12)
• InChI Key： PUGKOIJQAZVGCI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C#N)C=1C1CC1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Amino-4-cyclopropylpyrimidine-5-carbonitrile

Comprehensive Overview of 2-Amino-4-cyclopropylpyrimidine-5-carbonitrile (CAS No. 2214020-57-0)

2-Amino-4-cyclopropylpyrimidine-5-carbonitrile (CAS No. 2214020-57-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique cyclopropyl substitution and carbonitrile functional group, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of novel drug candidates, particularly in the fields of kinase inhibition and antimicrobial agents.

The compound's molecular structure, featuring an amino group at the 2-position and a nitrile at the 5-position, makes it a valuable intermediate in organic synthesis. Its pyrimidine core is a common motif in bioactive molecules, which explains its relevance in medicinal chemistry. Recent studies highlight its utility in constructing small-molecule libraries for high-throughput screening, a trending topic in drug discovery pipelines.

In the context of green chemistry and sustainable synthesis, 2-Amino-4-cyclopropylpyrimidine-5-carbonitrile has been investigated for its potential to undergo eco-friendly transformations. Researchers are optimizing protocols to minimize waste and energy consumption during its production, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. This aligns with frequent searches for "sustainable heterocyclic synthesis" and "green chemistry innovations."

Another area of interest is the compound's role in crop protection. Its structural features are being evaluated for designing next-generation agrochemicals with improved efficacy and lower toxicity. Given the rising demand for "novel pesticide scaffolds" and "eco-friendly agrochemicals," this application positions the compound as a promising candidate for addressing food security challenges.

From a technical perspective, the CAS No. 2214020-57-0 serves as a critical identifier for regulatory and procurement purposes. Laboratories and manufacturers prioritize this number to ensure precise material tracking, especially in compliance with REACH and other chemical regulations. Searches for "CAS number lookup" and "chemical compliance databases" underscore its practical importance in industrial settings.

Ongoing research also explores the compound's potential in material science, particularly in designing organic semiconductors and photovoltaic materials. Its electron-deficient pyrimidine ring and nitrile group offer intriguing possibilities for tuning electronic properties, a hot topic in "organic electronics advancements."

In summary, 2-Amino-4-cyclopropylpyrimidine-5-carbonitrile represents a multifaceted building block with applications spanning pharmaceuticals, agriculture, and advanced materials. Its CAS No. 2214020-57-0 ensures traceability, while its structural versatility continues to inspire innovations across scientific disciplines. As interest grows in "tailored heterocyclic compounds" and "functionalized pyrimidines," this compound remains at the forefront of cutting-edge research.